N-(2,4-difluorophenyl)-2-(7-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetamide

• IUPAC Name: N-(2,4-difluorophenyl)-2-(7-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C16H12F2N4O2S/c1-9-2-5-13-20-15(21-16(24)22(13)7-9)25-8-14(23)19-12-4-3-10(17)6-11(12)18/h2-7H,8H2,1H3,(H,19,23)
• InChI Key: BOCSPYFUBPRGRD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=NC(=NC2=O)SCC(=O)NC3=C(C=C(C=C3)F)F)C=C1
• Molecular Formula: C16H12F2N4O2S
• Molecular Weight: 362.4 g/mol

Description

N-(2,4-difluorophenyl)-2-(7-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetamide is a useful research compound. Its molecular formula is C16H12F2N4O2S and its molecular weight is 362.35. The purity is usually 95%.
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Scientific Research Applications

Pest Control Applications

• Discovery and Characterization of Sulfoxaflor : Sulfoxaflor is a novel insecticide targeting sap-feeding pests. It exhibits broad-spectrum efficacy against many sap-feeding insect pests, including aphids, whiteflies, and hoppers, with activity levels comparable to other insecticides. Sulfoxaflor acts via the insect nicotinic receptor in a complex manner, offering a new approach for pest control without cross-resistance issues observed with neonicotinoids (Zhu et al., 2011).

Antimicrobial Applications

• Synthesis and Evaluation of Thiazolidin-4-One Derivatives : A series of N-{4-methyl-5-[4-(4-oxo-2-phenyl(1,3-thiazolidin-3-yl)]-5-sulfanyl(1,2,4-triazol-3-yl)-1,3-thiazol-2-yl }acetamide derivatives were synthesized to evaluate their antimicrobial activity. These compounds showed significant in vitro antibacterial activity against various pathogens, suggesting their potential as antimicrobial agents (Baviskar et al., 2013).

Chemical Synthesis and Characterization

• Vibrational Spectroscopic Signatures : The antiviral active molecule N–(4–chlorophenyl)–2–[(4,6–di–aminopyrimidin–2–yl)sulfanyl]acetamide was characterized to obtain vibrational signatures via Raman and Fourier transform infrared spectroscopy. This research provides insights into the molecular structure and potential stability conferred by stereo-electronic interactions, which could be beneficial for designing similar compounds with enhanced activity (Mary et al., 2022).